Cas no 113597-41-4 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone])

2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone] structure
113597-41-4 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone]
CAS No:113597-41-4
Molecular Formula:C12H15N5O5
Molecular Weight:309.278
CID:140864
PubChem ID:135959509

2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone] Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone]
    • LogP
    • (6E)-6-[(2-acetyl-3-oxobut-1-enyl)hydrazinylidene]-1,3-dimethyl-5-nitroso-1,3-diazinane-2,4-dione
    • 1,2,3,4-Tetrahydro-1,3-dimethyl-5-nitroso-6-(2,2-diacetylvinyl)hydrazinopyrimidine-2,4-dione
    • 113597-41-4
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dimethyl-5-nitroso-, 4-((2-acetyl-3-oxo-1-butenyl)hydrazone
    • InChIKey: SHYCFPLJINRLCC-UVTDQMKNSA-N
    • Inchi: InChI=1S/C12H15N5O5/c1-6(18)8(7(2)19)5-13-14-10-9(15-22)11(20)17(4)12(21)16(10)3/h5,9,13H,1-4H3/b14-10-
    • SMILES: CC(/C(=C/N/N=C1\N(C)C(=O)N(C)C(=O)C\1N=O)/C(=O)C)=O

Computed Properties

  • Exact Mass: 309.10745
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 309.107319
  • Heavy Atom Count: 22
  • Complexity: 593
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.2
  • Topological Polar Surface Area: 129

Experimental Properties

  • PSA: 128.58
  • Refractive Index: 1.62
  • Boiling Point: 476.001°C at 760 mmHg
  • Flash Point: 241.677°C
  • Density: 1.432

2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone] Related Literature

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